Cas no 2680697-62-3 (benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate)

• Product Name: benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate
• CAS No: 2680697-62-3
• MF: C₁₅H₁₅Br₂N₃O₂
• MW: 429.106501817703
• CID: 5622733
• PubChem ID: 165934169
• Update Time: 2025-10-11

benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate
• EN300-28304120
• 2680697-62-3
• benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate

• Inchi： 1S/C15H15Br2N3O2/c16-13-14(17)20-8-11(6-7-12(20)19-13)18-15(21)22-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,18,21)
• InChI Key： YBGQUGDDJFLNNB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2CCC(CN21)NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 428.95105g/mol
• Monoisotopic Mass: 426.95310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate

Comprehensive Overview of Benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate (CAS No. 2680697-62-3)

The compound benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate (CAS No. 2680697-62-3) is a brominated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and dibromo substitution, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential bioactivity and versatility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The imidazo[1,2-a]pyridine scaffold, in particular, has garnered attention for its presence in FDA-approved drugs and its role in targeting various biological pathways. The dibromo functionalization of this scaffold, as seen in benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate, introduces additional reactivity and potential pharmacological properties, making it a subject of ongoing studies.

From a synthetic perspective, the carbamate group in this compound offers a handle for further derivatization, enabling the creation of diverse analogs. This flexibility aligns with current trends in fragment-based drug design and combinatorial chemistry, where modular building blocks are essential. The compound’s CAS No. 2680697-62-3 serves as a unique identifier, facilitating its procurement and citation in academic and industrial research.

Environmental and regulatory considerations also play a role in the interest surrounding this compound. With growing emphasis on green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce brominated heterocycles like benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate. Innovations in catalytic bromination and solvent-free reactions are being investigated to reduce waste and improve efficiency.

In the context of drug discovery, the compound’s potential applications span multiple therapeutic areas. Preliminary studies suggest that derivatives of imidazo[1,2-a]pyridine exhibit antimicrobial, antiviral, and anti-inflammatory properties. The dibromo substitution could further enhance these activities by influencing molecular interactions with biological targets. As such, this compound is a promising candidate for hit-to-lead optimization campaigns.

The agrochemical sector also benefits from the exploration of benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate. Brominated heterocycles are known for their pesticidal and herbicidal activities, and this compound’s structural features may contribute to the development of new crop protection agents. With increasing global focus on food security and sustainable agriculture, such innovations are highly sought after.

Analytical characterization of CAS No. 2680697-62-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound’s purity and structural integrity, which are critical for reproducible research outcomes. The availability of high-quality reference standards further supports its use in rigorous scientific investigations.

In summary, benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate represents a versatile and scientifically significant compound with broad applicability. Its role in medicinal chemistry, agrochemical development, and material science underscores its importance in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to contribute to groundbreaking discoveries in multiple fields.